4-Cyclopropoxypyridine-2,5-diamine

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 4-cyclopropyloxypyridine-2,5-diamine
• InChI: InChI=1S/C8H11N3O/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2,9H2,(H2,10,11)
• InChI Key: NKMDSFTUFHRCOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2N)N

Description

4-Cyclopropoxypyridine-2,5-diamine is a pyridine-derived compound featuring a cyclopropoxy substituent at the 4-position and amine groups at the 2- and 5-positions. The cyclopropoxy group introduces steric strain and lipophilicity, which may influence its reactivity, solubility, and biological interactions compared to other aromatic diamines .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxypyridine-2,5-diamine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-cyclopropoxypyridine with ammonia or an amine source under high temperature and pressure . The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process.

Industrial Production Methods: In industrial settings, the production of 4-Cyclopropoxypyridine-2,5-diamine may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the final product. The use of automated reactors and precise control of reaction parameters are crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxypyridine-2,5-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the amino groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various substituted pyridine derivatives .

Scientific Research Applications

Chemistry: 4-Cyclopropoxypyridine-2,5-diamine is used as a building block in organic synthesis.

Biology: In biological research, this compound is studied for its potential as a ligand in enzyme inhibition and receptor binding studies. Its ability to interact with biological macromolecules makes it a valuable tool in drug discovery .

Medicine: The compound’s potential therapeutic properties are being explored, particularly in the development of new drugs for treating various diseases. Its structural features make it a candidate for designing inhibitors of specific enzymes or receptors .

Industry: In the industrial sector, 4-Cyclopropoxypyridine-2,5-diamine is used in the synthesis of specialty chemicals and materials. Its reactivity and stability make it suitable for various applications, including the production of polymers and coatings .

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypyridine-2,5-diamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and affecting metabolic pathways. In receptor binding studies, it can act as an agonist or antagonist, modulating the receptor’s function and influencing cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Cyclopropoxypyridine-2,5-diamine with analogous compounds:

Compound Name	Core Structure	Substituents	Key Functional Groups	Applications/Limitations
4-Cyclopropoxypyridine-2,5-diamine	Pyridine	Cyclopropoxy (C4), NH₂ (C2, C5)	Ether, aromatic amines	Hypothesized: Drug synthesis
5-N-(4-Methanesulfonylphenyl)pyridine-2,5-diamine	Pyridine	Methanesulfonylphenyl (C5), NH₂ (C2, C5)	Sulfonyl, aromatic amines	Research chemical (supplier listings)
Toluene-2,5-diamine	Benzene	NH₂ (C2, C5)	Aromatic amines	Restricted in cosmetics (sensitization risk)
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Chloro (C2), methyl (C6), carboxylic acid (C4)	Halogen, carboxylic acid	Industrial synthesis (exact use unclear)

Key Observations:

• Pyridine vs. Benzene Core : Pyridine-based diamines (e.g., 4-Cyclopropoxypyridine-2,5-diamine) exhibit electron-deficient aromatic rings, enhancing reactivity in nucleophilic substitutions compared to benzene analogs like Toluene-2,5-diamine.
• Methanesulfonylphenyl in the analog from introduces electron-withdrawing effects, which may stabilize the molecule but limit solubility . Toluene-2,5-diamine’s simplicity contributes to its water solubility but also its allergenic properties in cosmetics .

Research and Industrial Relevance

• 4-Cyclopropoxypyridine-2,5-diamine : Likely explored in medicinal chemistry for its strained ether moiety, which could mimic transition states in enzyme inhibition.
• 5-N-(4-Methanesulfonylphenyl)pyridine-2,5-diamine : Supplier listings suggest niche use in academic or industrial research, possibly as a kinase inhibitor precursor .

Limitations and Knowledge Gaps

• Data Availability : Detailed physicochemical properties (e.g., melting point, solubility) and toxicological data for 4-Cyclopropoxypyridine-2,5-diamine are absent in the provided evidence.
• Structural Inference : Comparisons rely on analogs with partial similarity; experimental validation is required to confirm hypotheses about reactivity or bioactivity.